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Introduction

PBDB-T-2Cl, also known as PM7, is a conjugated polymer that has garnered significant
attention as a high-performance electron donor material in the field of organic electronics. Its
chemical name is Poly[[4,8-bis[4-chloro-5-(2-ethylhexyl)-2-thienyl]benzo[1,2-b:4,5-
b'ldithiophene-2,6-diyl]-2,5-thiophenediyl[5,7-bis(2-ethylhexyl)-4,8-dioxo-4H,8H-benzo[1,2-
c:4,5-c'|dithiophene-1,3-diyl]-2,5-thiophenediyl]. The introduction of chlorine atoms onto the
benzodithiophene (BDT) backbone effectively lowers the highest occupied molecular orbital
(HOMO) energy level of the polymer, which can lead to higher open-circuit voltages (Voc) in
organic solar cells (OSCs)[1][2]. This, combined with its broad light absorption and good
solubility in common organic solvents, makes PBDB-T-2Cl a promising candidate for various
organic electronic devices, including organic solar cells (OSCs), organic photodetectors
(OPDs), and organic thin-film transistors (OTFTs). This guide provides a comprehensive
overview of the preliminary studies of PBDB-T-2Cl, focusing on its synthesis, material
properties, and performance in these applications.

Material Properties

PBDB-T-2Cl is soluble in chlorinated solvents such as chloroform, chlorobenzene, and o-
dichlorobenzene (0-DCB), as well as in xylene[1]. Key material properties are summarized in
the table below.
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Property Value Reference
Synonym PM7 [1]
CAS Number 2239295-71-5 [1]

Molecular Weight (Mw)

70-100 kg/mol

[1]

HOMO Energy Level -5.52 eV [1]
LUMO Energy Level -3.57 eV [1]
Optical Bandgap 1.79 eV [1]

Synthesis of PBDB-T-2Cl

The synthesis of PBDB-T-2Cl involves a Stille polymerization reaction between a distannylated

chlorinated benzodithiophene-thiophene monomer and a dibrominated benzodithiophene-dione

monomer. A general synthetic route is depicted below. While detailed, step-by-step

experimental protocols for the synthesis of PBDB-T-2Cl are not readily available in the public

domain, the general approach follows established polymerization techniques for conjugated

polymers. The synthesis of the chlorinated monomer is a relatively straightforward one-step

reaction, which is more cost-effective compared to the multi-step synthesis of its fluorinated
counterpart, PBDB-T-2F[3].
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Caption: General synthetic scheme for PBDB-T-2Cl.
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Applications in Organic Solar Cells (OSCs)

PBDB-T-2Cl has been most extensively studied as a donor material in organic solar cells,
where it has demonstrated high power conversion efficiencies (PCEs) when blended with
various non-fullerene acceptors (NFAS).

Performance with Non-Fullerene Acceptors

The performance of PBDB-T-2Cl-based OSCs is highly dependent on the choice of the
acceptor material. A summary of key photovoltaic parameters for devices employing different
non-fullerene acceptors is presented below.

Device
] Jsc Referenc
Acceptor  Architect Voc (V) FF (%) PCE (%)
(mA/cm2)
ure
Convention
ITIC-4F | 0.88 21.6 75.6 14.4 [1]
a
Convention
ITIC-2F - - - >14 [2]
al
Convention
BTP-4F | 0.85 25.1 75.0 16.0 N/A
a
Y6 & _
Convention
PC71BM | - - - 18.07 [4]
a
(Ternary)

Experimental Protocol for OSC Fabrication
(Conventional Architecture)

The following is a generalized experimental protocol for the fabrication of a conventional
architecture organic solar cell using PBDB-T-2Cl as the donor material.

o Substrate Cleaning: Indium tin oxide (ITO)-coated glass substrates are sequentially cleaned
in an ultrasonic bath with detergent, deionized water, acetone, and isopropanol. The
substrates are then dried and treated with UV-ozone.
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e Hole Transport Layer (HTL) Deposition: A layer of PEDOT:PSS is spin-coated onto the
cleaned ITO substrates and annealed.

» Active Layer Deposition:

o A blend solution of PBDB-T-2CI and a suitable non-fullerene acceptor (e.g., ITIC-4F) is
prepared in a solvent like chlorobenzene, often with an additive such as 1,8-diiodooctane
(DIO). A common blend ratio is 1:1 by weight[4].

o The active layer is then deposited by spin-coating the blend solution onto the HTL. The
thickness of the active layer is a critical parameter, often in the range of 100-300 nm.

o The film is typically annealed to optimize the morphology.

o Electron Transport Layer (ETL) Deposition: An electron transport layer, such as PFEN-Br, is
deposited on top of the active layer.

o Cathode Deposition: A metal cathode, such as aluminum (Al) or silver (Ag), is deposited via
thermal evaporation through a shadow mask to define the device area.
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OSC Fabrication Workflow
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Caption: Workflow for fabricating a conventional OSC.

Energy Level Alignment
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The energy level alignment between the donor (PBDB-T-2Cl) and the acceptor is crucial for
efficient charge separation and transport. The HOMO and LUMO energy levels of PBDB-T-2ClI
and some common acceptors are shown below.

Energy Level Diagram
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Caption: Energy levels of PBDB-T-2Cl and acceptors.

Applications in Organic Photodetectors (OPDs)

While the majority of research has focused on OSCs, the favorable electronic and optical
properties of PBDB-T-2Cl suggest its potential for use in organic photodetectors. However, at
present, there is a lack of comprehensive experimental studies and detailed fabrication
protocols for PBDB-T-2Cl-based OPDs in the available literature. Simulation studies of a
related polymer, PBDB-T-2F, have shown promise for high-performance photodetectors,
suggesting that PBDB-T-2ClI could also be a viable candidate[5].

Applications in Organic Thin-Film Transistors
(OTFTs)

Similar to OPDs, there is limited experimental data on the application of PBDB-T-2Cl in organic
thin-film transistors. However, studies on the closely related polymer, PBDB-T, have
demonstrated its potential as a p-type semiconductor in OTFTs. For instance, drop-casted and
annealed bottom-gate, bottom-contact (BGBC) devices using PBDB-T exhibited an average
mobility of 0.06 cm?/Vs and an on/off current ratio of 104[6]. These findings suggest that PBDB-
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T-2Cl may also exhibit favorable charge transport characteristics for OTFT applications,
although further experimental validation is required.

Conclusion

PBDB-T-2Cl has emerged as a highly promising donor material for organic electronic devices,
particularly for organic solar cells, where it has enabled power conversion efficiencies
exceeding 18% in ternary blend systems. Its key advantages include a low HOMO energy level
for high open-circuit voltage, broad light absorption, and good processability. While its
application in organic photodetectors and thin-film transistors is less explored, preliminary
studies on related materials suggest its potential in these areas as well. Future research should
focus on detailed device optimization for OPDs and OTFTs, as well as the development of
more cost-effective and scalable synthesis and processing methods to facilitate the
commercialization of PBDB-T-2Cl-based organic electronic devices.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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organic-electronics]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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